321-64-2

Tacrine

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• CAS RN:
• 321-64-2

• Formula:
• C13H14N2

• InChI:
• InChI=1S/C13H14N2/c14-13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)13/h1,3,5,7H,2,4,6,8H2,(H2,14,15)

• InChIKey:
• YLJREFDVOIBQDA-UHFFFAOYSA-N

• Tacrine is an oral acetylcholinesterase inhibitor previously used for therapy of Alzheimer disease. Tacrine therapy is associated with a very high rate of serum aminotransferase elevations during therapy and has been linked to several instances of clinically apparent, acute liver injury.
  Tacrine, also known as THA or tenakrin, belongs to the class of organic compounds known as acridines. These are organic compounds containing the acridine moiety, a linear tricyclic heterocycle which consists of two benzene rings joined by a pyridine ring. Tacrine is a drug which is used for the palliative treatment of mild to moderate dementia of the alzheimer's type. Tacrine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Tacrine has been detected in multiple biofluids, such as urine and blood. Within the cell, tacrine is primarily locate...

3-Bromo-5-formyl-2-methylbenzoic acid

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• CAS RN:
• 2248321-64-2

• Formula:
• C9H7BrO3

• InChI:
• InChI=1S/C9H7BrO3/c1-5-7(9(12)13)2-6(4-11)3-8(5)10/h2-4H,1H3,(H,12,13)

• InChIKey:
• TYEUSEGPRRUAJN-UHFFFAOYSA-N

• 3-Bromo-5-formyl-2-methylbenzoic acid is a useful research compound. Its molecular formula is C9H7BrO3 and its molecular weight is 243.056. The purity is usually 95%.